Cas no 224168-75-6 (4-Pyridinemethanol, a-[1-(triphenylmethyl)-1H-imidazol-4-yl]-)

• Product Name: 4-Pyridinemethanol, a-[1-(triphenylmethyl)-1H-imidazol-4-yl]-
• CAS No: 224168-75-6
• MF: C₂₈H₂₃N₃O
• MW: 417.501726388931
• CID: 244667
• PubChem ID: 11475581
• Update Time: 2025-04-19

4-Pyridinemethanol, a-[1-(triphenylmethyl)-1H-imidazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinemethanol, a-[1-(triphenylmethyl)-1H-imidazol-4-yl]-
• pyridin-4-yl-(1-tritylimidazol-4-yl)methanol
• 4-Pyridinemethanol,a-[1-(triphenylmethyl)-1H-imidazol-4-yl]
• AGN-PC-009UVV
• CTK4E9444
• PYRIDIN-4-YL(1-TRITYL-1H-IMIDAZOL-4-YL)METHANOL
• WKIHEQYNXPKUBJ-UHFFFAOYSA-N
• (Pyridin-4-yl)[1-(triphenylmethyl)-1H-imidazol-4-yl]methanol
• DTXSID70467106
• SCHEMBL845130
• 224168-75-6
• AB44344
• pyridin-4-yl-(1-trityl-1H-imidazol-4-yl)-methanol

• Inchi： 1S/C28H23N3O/c32-27(22-16-18-29-19-17-22)26-20-31(21-30-26)28(23-10-4-1-5-11-23,24-12-6-2-7-13-24)25-14-8-3-9-15-25/h1-21,27,32H
• InChI Key： WKIHEQYNXPKUBJ-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=CC=1)C1=CN(C=N1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 417.18400
• Monoisotopic Mass: 417.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• PSA: 50.94000
• LogP: 5.20000